Cas no 725227-56-5 (2-Bromo-methyl-4-methylanisole)

• Product Name: 2-Bromo-methyl-4-methylanisole
• CAS No: 725227-56-5
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5001016
• Update Time: 2025-05-20

2-Bromo-methyl-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4-dimethylanisole
• 2-bromo-methyl-4-methylanisole
• 2-Bromo-methyl-4-methylanisole

• Inchi： 1S/C9H11BrO/c1-6-4-5-8(11-3)9(10)7(6)2/h4-5H,1-3H3
• InChI Key： UVTGGIKKJOKPTQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-methyl-4-methylanisole

2-Bromo-methyl-4-methylanisole (CAS No. 725227-56-5): A Comprehensive Overview

2-Bromo-methyl-4-methylanisole (CAS No. 725227-56-5) is a chemical compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique bromomethyl group and methoxy substituent, exhibits versatile reactivity and has become a valuable intermediate in the synthesis of various bioactive molecules. Recent advancements in synthetic methodologies have further highlighted its potential in drug discovery and material development.

The structure of 2-bromo-methyl-4-methylanisole consists of a benzene ring substituted with a bromomethyl group at the para position and a methoxy group at the meta position. This arrangement imparts distinct electronic properties to the molecule, making it highly reactive towards nucleophilic substitution reactions. The bromomethyl group serves as an excellent leaving group, enabling the formation of diverse derivatives through SNAr (nucleophilic aromatic substitution) mechanisms. Recent studies have demonstrated its utility in constructing complex heterocyclic frameworks, which are critical in medicinal chemistry.

One of the most notable applications of 2-bromo-methyl-4-methylanisole is in the synthesis of biologically active compounds. For instance, researchers have employed this compound as an intermediate in the development of kinase inhibitors, which hold promise for treating various cancers. The ability to introduce diverse substituents at specific positions on the aromatic ring has facilitated the creation of lead compounds with enhanced potency and selectivity.

In addition to its role in drug discovery, 2-bromo-methyl-4-methylanisole has found applications in materials science. Its reactivity makes it an ideal precursor for synthesizing advanced polymers and functional materials. Recent investigations have explored its use in constructing stimuli-responsive materials, which can respond to external stimuli such as light or temperature. These materials have potential applications in sensors, drug delivery systems, and adaptive coatings.

The synthesis of 2-bromo-methyl-4-methylanisole typically involves multi-step processes that combine aromatic substitution reactions with selective protection/deprotection strategies. A recent breakthrough in this area involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly advantageous for large-scale production, making the compound more accessible for industrial applications.

From an environmental perspective, understanding the fate and behavior of 2-bromo-methyl-4-methylanisole is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to evaluate its long-term effects on ecosystems and human health.

In conclusion, 2-bromo-methyl-4-methylanisole (CAS No. 725227-56-5) stands as a testament to the versatility of organic compounds in modern chemistry. Its unique structure, combined with cutting-edge synthetic techniques and applications across multiple disciplines, underscores its importance as a key building block for future innovations.